Cas no 2248277-52-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethyl-1-(2-fluorophenyl)-1H-1,2,4-triazole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethyl-1-(2-fluorophenyl)-1H-1,2,4-triazole-3-carboxylate
• CAS No: 2248277-52-1
• MF: C₁₉H₁₃FN₄O₄
• MW: 380.329327344894
• CID: 6173279
• PubChem ID: 165732962
• Update Time: 2025-05-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethyl-1-(2-fluorophenyl)-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248277-52-1
• EN300-6523003
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethyl-1-(2-fluorophenyl)-1H-1,2,4-triazole-3-carboxylate

• Inchi： 1S/C19H13FN4O4/c1-2-15-21-16(22-23(15)14-10-6-5-9-13(14)20)19(27)28-24-17(25)11-7-3-4-8-12(11)18(24)26/h3-10H,2H2,1H3
• InChI Key： SJCPURPRAPJQOV-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1C(CC)=NC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=N1

Computed Properties

• Exact Mass: 380.09208307g/mol
• Monoisotopic Mass: 380.09208307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 94.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethyl-1-(2-fluorophenyl)-1H-1,2,4-triazole-3-carboxylate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 5-Ethyl-1-(2-fluorophenyl)-1H-1,2,4-triazole-3-carboxylate: A Comprehensive Overview

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-Ethyl-1-(2-fluorophenyl)-1H-1,2,4-triazole-3-carboxylate (CAS No. 224827752) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a triazole ring fused with an isoindole moiety and substituted with ethyl and fluorophenyl groups. The combination of these functional groups makes it a versatile molecule for research and development in the fields of drug discovery and materials science.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry due to their ability to act as bioisosteres or scaffolds for drug design. The presence of the isoindole ring further enhances the molecule's stability and bioavailability, making it an attractive candidate for developing new therapeutic agents. Researchers have explored the antimicrobial properties of this compound, particularly its potential as an inhibitor against bacterial and fungal pathogens. Initial findings suggest that it exhibits promising activity against clinically relevant strains, which could pave the way for its use in developing novel antibiotics.

In addition to its biological applications, this compound has also been investigated for its role in catalytic processes. The triazole moiety is known to coordinate with metal ions, enabling the formation of transition metal complexes that can serve as catalysts in organic synthesis. Recent experiments have demonstrated that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, significantly improving reaction yields and selectivity. This property makes it a valuable tool in green chemistry and sustainable chemical synthesis.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-Ethyl-1-(2-fluorophenyl)-1H-1,2,4-triazole-3-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the isoindole ring through cyclization reactions and the subsequent functionalization of the triazole moiety with ethyl and fluorophenyl substituents. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and potential industrial applications.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that it undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. This characteristic aligns with current global efforts to develop eco-friendly chemical products that minimize environmental footprint while maintaining high performance standards.

Looking ahead, ongoing research is focused on exploring the photophysical properties of this compound. Preliminary results suggest that it exhibits strong fluorescence under UV light due to the conjugation within its structure. This property could be harnessed for applications in optoelectronics or as a fluorescent probe in bioimaging techniques. Furthermore, investigations into its thermal stability are underway to assess its suitability for high-temperature industrial processes.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoi ndol - yl 5-Ethyl - ( ) - phen yl - triazole - carbox ylate (CAS No. 2248 775 ) represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure endows it with exceptional chemical and biological properties that continue to attract significant research interest. As advancements in synthetic methods and characterization techniques unfold , this compound is poised to play an increasingly important role in both academic research and industrial innovation.